[2-Azepan-1-yl-2-(3-thienyl)ethyl]amine

• Molecular Formula: C12H20N2S
• Molecular Weight: 224.37 g/mol
• IUPAC Name: 2-(azepan-1-yl)-2-thiophen-3-ylethanamine
• InChI: InChI=1S/C12H20N2S/c13-9-12(11-5-8-15-10-11)14-6-3-1-2-4-7-14/h5,8,10,12H,1-4,6-7,9,13H2
• InChI Key: MAVSVTDHRPZPLI-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(CN)C2=CSC=C2

Description

[2-Azepan-1-yl-2-(3-thienyl)ethyl]amine is a tertiary amine featuring a seven-membered azepane ring linked to an ethylamine backbone substituted with a 3-thienyl group. Its molecular formula is C₁₁H₁₈N₂S, with a molecular weight of approximately 226.33 g/mol (estimated from analogs in ). The compound’s structure combines the conformational flexibility of the azepane ring with the electron-rich, aromatic 3-thienyl moiety, making it a versatile scaffold for pharmaceutical and materials science research.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key analogs differing in cyclic amine substituents or thienyl substitution patterns:

Compound Name	Cyclic Amine	Thienyl Position	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Findings
[2-Azepan-1-yl-2-(3-thienyl)ethyl]amine	Azepane	3	C₁₁H₁₈N₂S	~226.33	Potential bioactivity; flexible scaffold
[2-Pyrrolidin-1-yl-2-(3-thienyl)ethyl]amine	Pyrrolidine	3	C₁₀H₁₆N₂S	196.31	Lab-use scaffold; smaller ring
[2-Morpholin-4-yl-2-(3-thienyl)ethyl]amine	Morpholine	3	C₁₀H₁₆N₂OS	212.31	Oxygen atom enhances polarity
2-Azepan-1-yl-2-(2-thienyl)ethylamine	Azepane	2	C₁₁H₁₈N₂S	~226.33	Higher enantioselectivity in reactions

Key Structural and Functional Differences

Morpholine: The oxygen atom introduces polarity, enhancing solubility in aqueous media but reducing lipid bilayer penetration .

Thienyl Substitution Position :

• 3-Thienyl vs. 2-Thienyl : The 3-thienyl group positions sulfur away from the ethylamine backbone, altering electronic distribution. In catalytic applications, 2-thienyl analogs exhibit higher enantioselectivity (e.g., 97:3 er vs. 88:12 er in hydroboration reactions), likely due to steric and electronic effects .

Biological Activity: While direct data for [2-Azepan-1-yl-2-(3-thienyl)ethyl]amine are lacking, di(3-thienyl)methanol derivatives show potent cytotoxicity against brain cancer cells (T98G line), suggesting thienyl groups contribute to anticancer activity .

Coordination Chemistry :

• Thienyl-containing amines are used in ligands for metal complexes with magnetic anisotropy, where sulfur’s lone pairs facilitate metal coordination .